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Compound of Interest

Compound Name: (S)-HH2853

CAS No.: 2202678-05-3

Cat. No.: B15144053

Get Quote

Technical Support Center: HH2853
Welcome to the technical support center for HH2853, a potent dual inhibitor of EZH1 and

EZH2. This resource is designed for researchers, scientists, and drug development

professionals to provide guidance on the effective use of HH2853 in your experiments and to

offer solutions to potential challenges.

Frequently Asked Questions (FAQs)
Q1: What is HH2853 and what is its primary mechanism of action?

A1: HH2853 is an orally bioavailable small molecule that functions as a dual inhibitor of the

histone lysine methyltransferases EZH1 (enhancer of zeste homolog 1) and EZH2 (enhancer of

zeste homolog 2).[1] EZH1 and EZH2 are the catalytic subunits of the Polycomb Repressive

Complex 2 (PRC2), which is responsible for the methylation of lysine 27 on histone H3

(H3K27).[1][2] By inhibiting both wild-type and mutated forms of EZH1 and EZH2, HH2853

prevents H3K27 methylation.[1] This action alters gene expression patterns that are associated

with cancer pathways, leading to a reduction in the proliferation of cancer cells where EZH1/2

are overexpressed or mutated.[1]
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Q2: In which types of cancer cell lines is HH2853 expected to be most effective?

A2: HH2853 has shown potent anti-tumor activity in cancer cell lines with EZH2 gain-of-function

(GOF) mutations or alterations in the SWI/SNF complex.[2][3] It has also demonstrated

promising efficacy in preclinical models of various solid tumors and non-Hodgkin lymphomas.

[4][5] Clinical trials have shown particularly encouraging anti-tumor activity in patients with

epithelioid sarcoma (ES).[4]

Q3: How does the potency of HH2853 compare to other EZH2 inhibitors like tazemetostat?

A3: HH2853 has been shown to be a more potent inhibitor of EZH1 than tazemetostat.[2][3]

While its inhibitory activity against wild-type and mutant EZH2 is similar to that of tazemetostat,

its dual inhibition of both EZH1 and EZH2 may offer a more effective suppression of PRC2

function.[2] Preclinical studies have indicated that HH2853 exhibits superior anti-tumor efficacy

in several tumor xenograft models compared to tazemetostat at comparable doses.[2][3]

Q4: What are the recommended storage conditions for HH2853?

A4: For short-term storage (days to weeks), HH2853 should be kept at 0 - 4°C. For long-term

storage (months), it is recommended to store it at -20°C.[2]
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Issue Potential Cause Recommended Solution

Low or no observable effect on

cell viability

Cell line may not have EZH2

GOF mutations or SWI/SNF

complex alterations.

Confirm the genetic

background of your cell line.

HH2853 is most effective in

cells with these specific

mutations. Consider using a

positive control cell line known

to be sensitive to HH2853.

Incorrect dosage or treatment

duration.

Refer to the dose-response

data from preclinical studies

(see table below). Optimize the

concentration and incubation

time for your specific cell line

through a dose-response and

time-course experiment.

Compound degradation.

Ensure proper storage of

HH2853 as per the

recommended guidelines.

Prepare fresh stock solutions

for each experiment.

High variability between

experimental replicates

Inconsistent cell seeding

density.

Ensure uniform cell seeding

across all wells and plates.

Edge effects in multi-well

plates.

Avoid using the outer wells of

the plate for experimental

conditions, or ensure they are

filled with media to maintain

humidity.

Inaccurate pipetting.

Calibrate your pipettes

regularly and use appropriate

pipetting techniques to ensure

accurate delivery of the

compound.
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Unexpected off-target effects
High concentrations of

HH2853.

While HH2853 has shown high

selectivity for EZH1/2, using

excessively high

concentrations may lead to off-

target effects.[2][3] Stick to the

recommended concentration

range determined from dose-

response studies.

Contamination of cell culture.

Regularly check your cell

cultures for any signs of

contamination (e.g., microbial

growth, changes in media pH).

Quantitative Data Summary
Table 1: In Vitro Potency of HH2853

Target IC50 (nM) Notes

Wild-type EZH2 2.21 - 5.36
Similar potency to

tazemetostat.[2][3]

Mutant EZH2 2.21 - 5.36
Similar potency to

tazemetostat.[2][3]

EZH1 9.26
More potent than tazemetostat

(IC50: 58.43 nM).[2][3]

Table 2: Clinical Efficacy of HH2853 in a Phase I Study

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.medkoo.com/products/57146
https://www.researchgate.net/publication/361338022_Abstract_5436_HH2853_is_a_selective_small_molecular_dual_inhibitor_of_EZH12_with_potent_anti-tumor_activities
https://www.medkoo.com/products/57146
https://www.researchgate.net/publication/361338022_Abstract_5436_HH2853_is_a_selective_small_molecular_dual_inhibitor_of_EZH12_with_potent_anti-tumor_activities
https://www.medkoo.com/products/57146
https://www.researchgate.net/publication/361338022_Abstract_5436_HH2853_is_a_selective_small_molecular_dual_inhibitor_of_EZH12_with_potent_anti-tumor_activities
https://www.medkoo.com/products/57146
https://www.researchgate.net/publication/361338022_Abstract_5436_HH2853_is_a_selective_small_molecular_dual_inhibitor_of_EZH12_with_potent_anti-tumor_activities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144053?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patient Population Metric Value
Confidence Interval

(95% CI)

Refractory Solid

Tumors & Non-

Hodgkin Lymphomas

Overall Response

Rate (ORR)
27.9% -

Epithelioid Sarcoma

(ES)

Objective Response

Rate
31.3% 16.0 - 50.0

Epithelioid Sarcoma

(ES)

Median Progression-

Free Survival
16.0 months 5.2 - 19.1

Data from a phase I

study with a median

follow-up of 15.7

months.[4][5][6]

Experimental Protocols
Cell Viability Assay

Cell Seeding: Plate cancer cells in 96-well plates at a predetermined optimal density and

allow them to adhere overnight.

Compound Preparation: Prepare a series of dilutions of HH2853 in the appropriate cell

culture medium. A vehicle control (e.g., DMSO) should also be prepared.

Treatment: Remove the existing medium from the cells and add the medium containing the

different concentrations of HH2853 or the vehicle control.

Incubation: Incubate the plates for a specified period (e.g., 72 hours) under standard cell

culture conditions (37°C, 5% CO2).

Viability Assessment: Use a standard cell viability reagent (e.g., MTT, CellTiter-Glo®)

according to the manufacturer's instructions.

Data Analysis: Measure the absorbance or luminescence using a plate reader. Calculate the

percentage of cell viability relative to the vehicle control and plot the dose-response curve to
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determine the IC50 value.

Western Blot for H3K27 Methylation

Cell Treatment: Treat cells with HH2853 at various concentrations for a defined period.

Histone Extraction: Isolate histones from the treated and control cells using a histone

extraction kit or a standard acid extraction protocol.

Protein Quantification: Determine the protein concentration of the histone extracts using a

protein assay (e.g., BCA assay).

SDS-PAGE and Transfer: Separate the histone proteins by SDS-PAGE and transfer them to

a PVDF membrane.

Immunoblotting:

Block the membrane with a suitable blocking buffer.

Incubate the membrane with a primary antibody specific for H3K27me3.

Incubate with a secondary antibody conjugated to HRP.

Use an antibody against total Histone H3 as a loading control.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Analysis: Quantify the band intensities to determine the relative levels of H3K27

trimethylation.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144053?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polycomb Repressive Complex 2 (PRC2)

EZH1

Histone H3 Lysine 27
(H3K27)

Methylates

EZH2
Methylates

HH2853

Inhibits

Inhibits

H3K27 Trimethylation
(H3K27me3) Target Gene Repression

Leads to Tumor Cell Proliferation
& Survival

Promotes

Click to download full resolution via product page

Caption: Mechanism of action of HH2853 as a dual EZH1/2 inhibitor.
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Caption: Workflow for assessing cell viability after HH2853 treatment.
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Caption: Troubleshooting logic for lack of HH2853 efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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